Cas no 1094317-31-3 ([(3,4-Dimethylphenyl)methyl](propan-2-yl)amine)

(3,4-Dimethylphenyl)methyl](propan-2-yl)amine is a secondary amine derivative featuring a benzyl group substituted with 3,4-dimethylphenyl and an isopropyl moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a potential intermediate for the development of bioactive molecules. The presence of the dimethylphenyl group enhances steric and electronic properties, while the isopropylamine functionality contributes to its reactivity in nucleophilic and condensation reactions. Its well-defined molecular structure ensures consistent performance in synthetic applications, making it a valuable reagent for targeted chemical transformations. Suitable for controlled environments, it requires handling under inert conditions to maintain stability.
[(3,4-Dimethylphenyl)methyl](propan-2-yl)amine structure
1094317-31-3 structure
Product Name:[(3,4-Dimethylphenyl)methyl](propan-2-yl)amine
CAS No:1094317-31-3
MF:C12H19N
MW:177.28596329689
CID:5712700
PubChem ID:43090142
Update Time:2025-06-11

[(3,4-Dimethylphenyl)methyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • n-(3,4-Dimethylbenzyl)propan-2-amine
    • CS-0279612
    • 1094317-31-3
    • [(3,4-dimethylphenyl)methyl](propan-2-yl)amine
    • EN300-168436
    • F1911-1719
    • N-[(3,4-dimethylphenyl)methyl]propan-2-amine
    • AKOS008989848
    • SCHEMBL12312617
    • Benzenemethanamine, 3,4-dimethyl-N-(1-methylethyl)-
    • (3,4-dimethylphenyl)methyl](propan-2-yl)amine
    • [(3,4-Dimethylphenyl)methyl](propan-2-yl)amine
    • Inchi: 1S/C12H19N/c1-9(2)13-8-12-6-5-10(3)11(4)7-12/h5-7,9,13H,8H2,1-4H3
    • InChI Key: JTRNVNYYTJRWLZ-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC(C)=C(C)C=1)C(C)C

Computed Properties

  • Exact Mass: 177.151749610g/mol
  • Monoisotopic Mass: 177.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.899±0.06 g/cm3(Predicted)
  • Boiling Point: 252.9±9.0 °C(Predicted)
  • pka: 9.98±0.19(Predicted)

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Additional information on [(3,4-Dimethylphenyl)methyl](propan-2-yl)amine

Comprehensive Overview of [(3,4-Dimethylphenyl)methyl](propan-2-yl)amine (CAS No. 1094317-31-3)

[(3,4-Dimethylphenyl)methyl](propan-2-yl)amine, with the CAS number 1094317-31-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This amine derivative features a unique structural framework, combining a 3,4-dimethylphenyl group with an isopropylamine moiety. Its molecular design offers versatility in synthetic applications, particularly in the development of bioactive molecules. Researchers are increasingly exploring its potential as a building block for drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

The compound’s chemical properties, such as its moderate polarity and stability under ambient conditions, make it suitable for diverse experimental protocols. Recent studies highlight its role in catalysis and ligand design, addressing growing demand for efficient synthetic routes in industrial chemistry. Notably, its low toxicity profile (as per preliminary data) has sparked interest in biocompatible applications, a hot topic in precision medicine and nanotechnology. Users searching for "amine derivatives in drug formulation" or "CAS 1094317-31-3 applications" will find this compound relevant to cutting-edge research.

From a commercial perspective, [(3,4-Dimethylphenyl)methyl](propan-2-yl)amine is often discussed in contexts like high-value intermediates and custom synthesis. Its patent literature reveals utility in photovoltaic materials and organic electronics, areas booming due to renewable energy trends. FAQs such as "How to synthesize 1094317-31-3?" or "Safety data for 3,4-dimethylphenyl isopropylamine" reflect user intent, underscoring the need for detailed technical documentation.

In analytical chemistry, the compound’s chromatographic behavior and spectroscopic fingerprints (e.g., NMR, IR) are well-documented, aiding in quality control protocols. Its compatibility with microwave-assisted reactions and flow chemistry setups aligns with modern lab automation trends. Furthermore, its potential in enantioselective synthesis is being explored, responding to industry demands for chiral auxiliaries.

To optimize SEO visibility, this content integrates high-traffic keywords like "buy 1094317-31-3," "amine-based catalysts," and "3,4-dimethylphenyl derivatives." The compound’s relevance to AI-driven molecular design (a trending search topic) is also highlighted, appealing to both academic and industrial audiences seeking next-gen chemical solutions.

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